Cas no 1803929-64-7 (3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine
• CAS No: 1803929-64-7
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911503
• Update Time: 2025-05-20

3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-1-3(2-13)5(9)14-6(4)15-7(10,11)12/h1H
• InChI Key： GUXUSJSHGQEOLA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(N=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine

3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine, with CAS No. 1803929-64-7, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This pyridine derivative features a unique combination of functional groups, including a cyano group at position 3, chlorine atoms at positions 2 and 5, and a trifluoromethoxy group at position 6. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine in drug discovery efforts. Researchers have explored its ability to act as a scaffold for designing novel bioactive molecules. For instance, its cyano group is known to enhance the molecule's ability to participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the trifluoromethoxy group introduces both electron-withdrawing effects and lipophilicity, which can improve the compound's bioavailability and pharmacokinetic properties.

The synthesis of 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine has been optimized through various routes, including multi-component reactions and directed metallation strategies. These methods not only ensure high yields but also allow for precise control over the regioselectivity of the substituents. The incorporation of chlorine atoms at positions 2 and 5 is particularly challenging due to their potential to interfere with the reactivity of other functional groups during synthesis.

In terms of pharmacological activity, 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated its ability to inhibit key enzymes involved in cancer progression and inflammation. Furthermore, its trifluoromethoxy group has been implicated in modulating the compound's selectivity towards specific biological targets.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The presence of electron-withdrawing groups like the cyano and trifluoromethoxy moieties enhances the molecule's ability to act as an electron acceptor, which is critical for device performance.

The environmental impact of 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine has also been a topic of recent research. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Results indicate that while the compound exhibits moderate persistence in certain environmental conditions, it does not pose significant risks to aquatic or terrestrial ecosystems under controlled usage scenarios.

In conclusion, 3-Cyano-2,5-dichloro-6-(trifluoromethoxy)pyridine stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further research into drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.